Cas no 1207529-72-3 (ethyl 3-methyl-4-oxocyclohexane-1-carboxylate)

• Product Name: ethyl 3-methyl-4-oxocyclohexane-1-carboxylate
• CAS No: 1207529-72-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1005722
• PubChem ID: 57465910
• Update Time: 2025-04-20

ethyl 3-methyl-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, ethyl ester
• ethyl 3-methyl-4-oxocyclohexanecarboxylate
• (2E)-4-oxo-3-methyl-2-butenoic acid ethyl ester
• (E)-3-methyl-4-oxo-but-2-enoic acid ethyl ester
• 3-methyl-4-oxo-cyclohexanecarboxylic acid ethyl ester
• 68259_ALDRICH
• 68259_FLUKA
• AC1O0B6T
• A-oxosenecioate
• Eth
• ethyl (E)-3-methyl-4-oxo-2-butenoate
• ethyl 3-methyl-4-oxobut-2-enoate
• Ethyl 3-methyl-4-oxocrotonate
• ethyl 4,4-dimethoxy-3-methylbut-2-enoate
• Ethyl trans-
• Ethyl trans-3-methyl-4-oxo-2-butenoate
• ethyl 3-methyl-4-oxocyclohexane-1-carboxylate
• 1207529-72-3
• DB-307996
• AKOS017343169
• Ethyl 3-methyl-4-oxo-cyclohexanecarboxylate
• CS-0442045
• HFHVWBIOQFEYBA-UHFFFAOYSA-N
• SCHEMBL1848794
• MFCD22741194
• Ethyl3-methyl-4-oxocyclohexanecarboxylate
• EN300-117015

• Inchi： 1S/C10H16O3/c1-3-13-10(12)8-4-5-9(11)7(2)6-8/h7-8H,3-6H2,1-2H3
• InChI Key： HFHVWBIOQFEYBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C(C)C1)=O)=O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters